Cas no 26358-19-0 (3-(4-Hydroxy-2-methoxyphenyl)acrylic acid)

• Product Name: 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid
• CAS No: 26358-19-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1039733
• PubChem ID: 12137093
• Update Time: 2025-06-14

3-(4-Hydroxy-2-methoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid
• Methyl 4-methyl-2-oxocyclopentanecarboxylate
• 3-(4-hydroxy-2-methoxyphenyl)prop-2-enoic acid
• 73490-39-8
• SCHEMBL1171571
• EN300-1856007
• (2E)-3-[4-Hydroxy-2-(methyloxy)phenyl]-2-propenoic acid
• (E)-3-(4-hydroxy-2-methoxyphenyl)prop-2-enoic acid
• 3-(4-Hydroxy-2-methoxyphenyl)acrylicacid
• (E)-3-(4-hydroxy-2-methoxyphenyl) acrylic acid
• AKOS006275806
• 26358-19-0
• BBA35819
• 4-hydroxy-2-methoxycinnamic acid
• (2E)-3-(4-HYDROXY-2-METHOXYPHENYL)PROP-2-ENOIC ACID
• 3-(4-hydroxy-2-methoxyphenyl)-2-Propenoic acid
• MFCD03411033
• (E)-3-(4-HYDROXY-2-METHOXYPHENYL)ACRYLIC ACID
• PDDKFNWQAKHTBC-HWKANZROSA-N
• 2-Propenoic acid, 3-(4-hydroxy-2-methoxyphenyl)-, (2E)-

• Inchi： 1S/C10H10O4/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
• InChI Key： PDDKFNWQAKHTBC-HWKANZROSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/C(=O)O)O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 66.76

Additional information on 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid

Comprehensive Overview of 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid (CAS No. 26358-19-0): Properties, Applications, and Research Insights

3-(4-Hydroxy-2-methoxyphenyl)acrylic acid, identified by its CAS No. 26358-19-0, is a bioactive phenolic compound with a growing presence in pharmaceutical, cosmetic, and nutraceutical research. This hydroxy-methoxy substituted cinnamic acid derivative is structurally characterized by a conjugated double bond and aromatic ring, which contribute to its unique physicochemical properties. Scientists are increasingly interested in this molecule due to its potential antioxidant, anti-inflammatory, and UV-absorbing capabilities, aligning with current trends in natural product chemistry and green synthesis.

The compound’s chemical structure features a 4-hydroxy-2-methoxyphenyl group attached to an acrylic acid moiety, making it a versatile intermediate in organic synthesis. Recent studies highlight its role as a precursor for biodegradable polymers and sustainable materials, addressing the global demand for eco-friendly alternatives. Researchers also explore its synergistic effects with other phytochemicals, particularly in skin care formulations and functional foods, where its stability under varying pH conditions is a key advantage.

In the context of drug discovery, 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid has shown promise in modulating enzymatic pathways linked to metabolic disorders. Its low toxicity profile and high bioavailability make it a candidate for nutraceutical applications, a topic frequently searched in academic and industry forums. Analytical techniques like HPLC and LC-MS are commonly employed to quantify this compound in complex matrices, reflecting its relevance in quality control protocols.

From an industrial perspective, the demand for CAS No. 26358-19-0 is rising due to its utility in flavor and fragrance formulations. Its vanillin-like aroma and thermal stability make it suitable for food-grade applications. Moreover, patents filed in recent years emphasize its incorporation into photoprotective coatings and advanced delivery systems, responding to consumer interest in long-lasting cosmetic efficacy.

Environmental considerations further drive research into sustainable extraction methods for this compound. Techniques such as microwave-assisted extraction and enzymatic hydrolysis are being optimized to enhance yield while minimizing energy consumption. These advancements align with the circular economy model, a hot topic in scientific and policy discussions.

In summary, 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid (CAS No. 26358-19-0) represents a multifaceted compound with applications spanning healthcare, materials science, and green chemistry. Its integration into cutting-edge research and industrial processes underscores its significance in addressing contemporary challenges, from personalized medicine to environmental sustainability.